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Compound of Interest

Compound Name: Acacetin 7-O-glucuronide

Cat. No.: B15593338

An In-depth Technical Guide to Acacetin 7-O-
glucuronide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acacetin 7-O-glucuronide, a significant flavonoid metabolite, has garnered attention within
the scientific community for its potential therapeutic applications. This technical guide provides
a comprehensive overview of its core chemical and physical properties, alongside a summary
of the known biological activities of its parent compound, acacetin. While direct experimental
data on the glucuronide form remains emergent, this document consolidates available
information and provides context through the broader understanding of flavonoid glucuronides,
offering a valuable resource for researchers in pharmacology and drug development.

Chemical and Physical Properties

Acacetin 7-O-glucuronide, with the CAS Number 38226-83-4, is the glucuronidated form of
acacetin, a naturally occurring flavone.[1][2] The conjugation of glucuronic acid to the 7-
hydroxyl group of acacetin significantly alters its physicochemical properties, most notably
increasing its water solubility and molecular weight.[3]
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Property Value Source

CAS Number 38226-83-4 [1][2]

Molecular Formula C22H20011 [4]

Molecular Weight 460.4 g/mol [4]
Off-white to light yellow solid

Appearance [1]
powder

Solubility Soluble in DMSO [2]

Biological Activity and Context

While specific in-depth studies on the biological activities of Acacetin 7-O-glucuronide are
limited, the biological functions of its aglycone, acacetin, are more extensively documented. It is
widely understood that glucuronidation is a major metabolic pathway for flavonoids in vivo,
significantly influencing their bioavailability, distribution, and excretion.[3][5][6] The biological
effects of flavonoid glucuronides can be exerted either directly or following deconjugation to the
aglycone at the target site by 3-glucuronidases, which are often upregulated in inflammatory or
tumor microenvironments.[7]

The parent compound, acacetin, has been reported to exhibit a range of pharmacological
effects, including anti-inflammatory, antioxidant, and anti-cancer activities. Understanding these
provides a foundational context for investigating the potential of Acacetin 7-O-glucuronide.

Known Signaling Pathways Modulated by Acacetin
(Aglycone)

Extensive research has identified several key signaling pathways modulated by acacetin,
offering potential targets for therapeutic intervention.

o Nrf2/HO-1 Pathway: Acacetin has been shown to activate the Nrf2/HO-1 signaling pathway,
a critical cellular defense mechanism against oxidative stress. This pathway plays a crucial
role in protecting cells from damage induced by reactive oxygen species (ROS).
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Fig. 1: Acacetin activation of the Nrf2/HO-1 pathway.

 ROS/JNK Signaling Pathway: In the context of cancer, acacetin has been demonstrated to
induce apoptosis in osteosarcoma cells through the activation of the ROS/JNK signaling
pathway. This suggests a pro-oxidant role in specific cellular contexts, leading to
programmed cell death.
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Fig. 2: Acacetin-induced apoptosis via the ROS/INK pathway.

e p38 MAPK Signaling Pathway: Research has also indicated that acacetin can inhibit the p38
MAPK signaling pathway. This pathway is involved in cellular responses to stress and
inflammation, and its inhibition can contribute to the anti-inflammatory effects of acacetin.
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Experimental Protocols

While specific, detailed experimental protocols for Acacetin 7-0-
glucuronide are not widely published, general methodologies for the
isolation and analysis of flavonoid glucuronides can be adapted.

Isolation of Acacetin 7-0-glucuronide from
Natural Sources

Acacetin 7-0-glucuronide can be isolated from various plant sources. A
general workflow for its extraction and purification is outlined
below.
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Plant Material
(e.g., leaves, flowers)

Extraction
(e.g., with methanol)

Filtration

Concentration
(under reduced pressure)

Column Chromatography
(e.g., Sephadex LH-20)

Preparative HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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